Methyl 4-nitrophenyl hexylphosphonate
Overview
Description
Methyl 4-nitrophenyl hexylphosphonate, also known as MNHP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNHP is a phosphonate ester that has a nitrophenyl group attached to a hexyl chain. This compound is synthesized using a multi-step process and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Mechanism of Action
Methyl 4-nitrophenyl hexylphosphonate acts as an inhibitor of various enzymes and proteins in the body, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. Methyl 4-nitrophenyl hexylphosphonate also binds to the active site of the enzyme and prevents the substrate from binding, leading to the inhibition of the enzyme activity.
Biochemical and Physiological Effects:
Methyl 4-nitrophenyl hexylphosphonate has been shown to have various biochemical and physiological effects, including the ability to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. Methyl 4-nitrophenyl hexylphosphonate has also been shown to have neuroprotective effects and can prevent oxidative stress in the brain.
Advantages and Limitations for Lab Experiments
Methyl 4-nitrophenyl hexylphosphonate has several advantages for use in lab experiments, including its high purity and stability, ease of synthesis, and low toxicity. However, Methyl 4-nitrophenyl hexylphosphonate also has some limitations, including its limited solubility in water and its potential to react with other compounds in the lab.
Future Directions
There are several future directions for the use of Methyl 4-nitrophenyl hexylphosphonate in scientific research, including its potential use as a drug candidate for the treatment of cancer and other diseases. Methyl 4-nitrophenyl hexylphosphonate can also be used as a tool for studying the mechanisms of enzyme inhibition and for the development of new drugs with improved efficacy and safety.
Conclusion:
In conclusion, Methyl 4-nitrophenyl hexylphosphonate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Methyl 4-nitrophenyl hexylphosphonate has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research. With further research and development, Methyl 4-nitrophenyl hexylphosphonate has the potential to become a valuable tool for the treatment of various diseases and for the development of new drugs with improved efficacy and safety.
Scientific Research Applications
Methyl 4-nitrophenyl hexylphosphonate has been used in various scientific research applications, including as a reagent in organic synthesis, as a precursor for the preparation of functionalized phosphonates, and as a potential drug candidate. Methyl 4-nitrophenyl hexylphosphonate has shown promising results in the treatment of cancer and other diseases due to its ability to inhibit certain enzymes and proteins in the body.
properties
IUPAC Name |
1-[hexyl(methoxy)phosphoryl]oxy-4-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20NO5P/c1-3-4-5-6-11-20(17,18-2)19-13-9-7-12(8-10-13)14(15)16/h7-10H,3-6,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMJQAOXPKANPMM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCP(=O)(OC)OC1=CC=C(C=C1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20NO5P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40710237 |
Source
|
| Record name | Methyl 4-nitrophenyl hexylphosphonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40710237 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
259827-72-0 |
Source
|
| Record name | Methyl 4-nitrophenyl hexylphosphonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40710237 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of Methyl 4-nitrophenyl hexylphosphonate in the context of the research paper?
A1: The research paper focuses on engineering enzymes with multiple active sites for enhanced catalytic activity. Methyl 4-nitrophenyl hexylphosphonate, or more specifically, a derivative of this compound, was used as a ligand in the study. []
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